Cas no 22764-09-6 (1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-)

• Product Name: 1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-
• CAS No: 22764-09-6
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 251080
• PubChem ID: 45115661
• Update Time: 2025-04-19

1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-
• 2-METHYL-1-(4-METHYLPIPERAZIN-1-YL)-1-OXOPROPAN-2-AMINE
• 4-[2-(dimethylamino)ethyl]piperazine-1-carbaldehyde
• 1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-(8CI)
• DTXSID20668287
• SCHEMBL3813922
• 22764-09-6
• AKOS009067843

• Inchi： 1S/C9H19N3O/c1-10(2)3-4-11-5-7-12(9-13)8-6-11/h9H,3-8H2,1-2H3
• InChI Key： DDKUREMPQDNBOJ-UHFFFAOYSA-N
• SMILES： O=CN1CCN(CCN(C)C)CC1

Computed Properties

• Exact Mass: 185.15297
• Monoisotopic Mass: 185.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 26.79